Cas no 263007-73-4 (9(10H)-Acridinone, 1,2,3-trihydroxy-)

9(10H)-Acridinone, 1,2,3-trihydroxy- structure
263007-73-4 structure
Product Name:9(10H)-Acridinone, 1,2,3-trihydroxy-
CAS No:263007-73-4
MF:C13H9NO4
MW:243.214863538742
CID:1426235
Update Time:2024-08-15

9(10H)-Acridinone, 1,2,3-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9(10H)-Acridinone, 1,2,3-trihydroxy-
    • Inchi: 1S/C13H9NO4/c15-9-5-8-10(13(18)12(9)17)11(16)6-3-1-2-4-7(6)14-8/h1-5,15,17-18H,(H,14,16)
    • InChI Key: HTCPQSUPNINIOJ-UHFFFAOYSA-N
    • SMILES: OC1C(O)=C(O)C2=C(NC3C(C2=O)=CC=CC=3)C=1

Computed Properties

  • Exact Mass: 243.05317
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • XLogP3: 1.777

Experimental Properties

  • Density: 1.580±0.06 g/cm3(Predicted)
  • Boiling Point: 474.7±45.0 °C(Predicted)
  • PSA: 89.79
  • pka: 7.27±0.20(Predicted)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd